Cas no 1779972-97-2 (1-2-(1-methyl-1H-indazol-3-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(1-methyl-1H-indazol-3-yl)ethylcyclopropan-1-amine
• CAS No: 1779972-97-2
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6567464
• PubChem ID: 105468925
• Update Time: 2025-05-21

1-2-(1-methyl-1H-indazol-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methyl-1H-indazol-3-yl)ethylcyclopropan-1-amine
• 1-[2-(1-methyl-1H-indazol-3-yl)ethyl]cyclopropan-1-amine
• EN300-1805790
• 1779972-97-2

• Inchi： 1S/C13H17N3/c1-16-12-5-3-2-4-10(12)11(15-16)6-7-13(14)8-9-13/h2-5H,6-9,14H2,1H3
• InChI Key： AFFABFKLWXPXPT-UHFFFAOYSA-N
• SMILES： NC1(CCC2C3C=CC=CC=3N(C)N=2)CC1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-2-(1-methyl-1H-indazol-3-yl)ethylcyclopropan-1-amine

Introduction to 1-2-(1-methyl-1H-indazol-3-yl)ethylcyclopropan-1-amine (CAS No. 1779972-97-2)

The compound 1-2-(1-methyl-1H-indazol-3-yl)ethylcyclopropan-1-amine, identified by the CAS registry number 1779972-97-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic amines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this molecule combines an indazole ring system with a cyclopropane moiety, creating a unique architecture that contributes to its intriguing properties.

The indazole moiety, characterized by its bicyclic structure consisting of a benzene ring fused with an imidazole ring, is a common feature in many bioactive compounds. The substitution pattern of the indazole ring in this compound—specifically, the presence of a methyl group at position 1 and an ethyl group attached to position 3—plays a crucial role in determining its chemical reactivity and biological activity. Recent studies have highlighted the importance of such substitution patterns in modulating the pharmacokinetic properties of indazole derivatives, making this compound a valuable subject for further investigation.

The cyclopropane ring in 1-methylindazolylethylcyclopropanamine adds another layer of complexity to its structure. Cyclopropane rings are known for their strained geometry, which can lead to unique electronic and steric effects. These effects are particularly relevant in medicinal chemistry, where they can enhance the binding affinity of a compound to its target receptor. Recent research has demonstrated that cyclopropane-containing compounds exhibit promising activity in various therapeutic areas, including anti-inflammatory and anticancer drug development.

From a synthetic perspective, the preparation of 1-methylindazolylethylcyclopropanamine involves a series of well-established organic reactions. The synthesis typically begins with the formation of the indazole ring through condensation reactions between carbonyl compounds and ammonia derivatives. Subsequent steps involve alkylation and cyclization reactions to introduce the cyclopropane moiety and achieve the final product. The development of efficient synthetic routes for such complex molecules is an active area of research, driven by the demand for scalable methods in pharmaceutical manufacturing.

In terms of biological activity, 1-methylindazolylethylcyclopropanamine has shown potential as a modulator of various cellular pathways. Preclinical studies have indicated that this compound exhibits selective inhibition against certain kinases, which are key players in disease progression. For instance, recent findings suggest that it may interfere with signaling pathways involved in cancer cell proliferation and metastasis. These results underscore its potential as a lead compound for anticancer drug development.

Beyond its pharmacological applications, this compound also serves as a valuable tool for studying fundamental aspects of organic chemistry. Its structure provides an excellent platform for exploring concepts such as ring strain effects, conjugation patterns, and stereochemical influences on reactivity. By investigating these properties, researchers can gain deeper insights into the design of novel bioactive molecules.

In conclusion, 1-methylindazolylethylcyclopropanamine (CAS No. 1779972-97-2) is a multifaceted compound with significant implications for both academic research and industrial applications. Its unique structural features, coupled with promising biological activity profiles, make it an attractive candidate for further exploration in drug discovery and beyond.